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Compound of Interest

Compound Name: Boc-NH-PEG3-CH2COOH

Cat. No.: B1682597 Get Quote

For Immediate Release: Researchers and professionals in drug development now have access

to a comprehensive technical overview of Boc-NH-PEG3-CH2COOH, a key bifunctional linker

used in advanced biochemical applications. This guide details the molecule's physicochemical

properties and outlines its role in the synthesis of Proteolysis-Targeting Chimeras (PROTACs).

Core Physicochemical Properties
Boc-NH-PEG3-CH2COOH is a heterobifunctional linker featuring a Boc-protected amine and a

terminal carboxylic acid, separated by a three-unit polyethylene glycol (PEG) spacer. This

structure provides a valuable tool for covalently linking molecules, enhancing solubility, and

providing spatial separation between conjugated entities. The key quantitative data for this

compound are summarized below.
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Property Value References

Molecular Weight 307.34 g/mol [1][2][3][4]

Molecular Formula C13H25NO7 [1][2][3][4][5]

CAS Number 462100-06-7 [1][2][3][4]

Purity ≥95% - ≥98% [4][5]

Appearance
Viscous Liquid, Colorless to

light yellow, or a neat oil
[2][3][6]

Density 1.141±0.06 g/cm3 [2]

Application in PROTAC Synthesis
A primary application of Boc-NH-PEG3-CH2COOH is in the synthesis of PROTACs.[2][5][7]

PROTACs are chimeric molecules that recruit an E3 ubiquitin ligase to a target protein, leading

to the target's ubiquitination and subsequent degradation by the proteasome. The PEG linker

plays a crucial role in connecting the E3 ligase ligand and the target protein ligand.
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PROTAC Synthesis Workflow

Experimental Protocol: Amide Coupling
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The terminal carboxylic acid of Boc-NH-PEG3-CH2COOH can be coupled with a primary

amine on a target molecule to form a stable amide bond. This reaction is typically facilitated by

activating agents such as 1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and N-

hydroxysuccinimide (NHS).

Objective: To conjugate Boc-NH-PEG3-CH2COOH to a primary amine-containing molecule.

Materials:

Boc-NH-PEG3-CH2COOH

Amine-containing molecule (e.g., protein, peptide)

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC)

N-hydroxysuccinimide (NHS)

Anhydrous, aprotic organic solvent (e.g., DMF, DMSO)

Reaction buffer (e.g., PBS, pH 7.4)

Procedure:

Dissolve Boc-NH-PEG3-CH2COOH in the organic solvent to create a stock solution.

In a separate reaction vessel, dissolve the amine-containing molecule in the reaction buffer.

Add EDC and NHS to the Boc-NH-PEG3-CH2COOH solution to activate the carboxylic acid

group.

Introduce the activated linker solution to the solution containing the amine-containing

molecule.

Allow the reaction to proceed at room temperature with gentle stirring for a specified period.

Purify the resulting conjugate using appropriate chromatographic techniques to remove

unreacted reagents.
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Storage and Handling
For long-term stability, Boc-NH-PEG3-CH2COOH should be stored at -20°C in its pure form.[2]

Some suppliers recommend storage at -5°C in a dry, dark environment.[4] When dissolved in a

solvent, stock solutions can be stored at -80°C for up to six months or at -20°C for up to one

month.[2]

Chemical Identifiers
SMILES: CC(C)(C)OC(=O)NCCOCCOCCOCC(=O)O[1]

InChI Key: IFSMYFLQPDFUOI-UHFFFAOYSA-N[1]

Synonyms: Boc-PEG3-acid, Boc-NH-PEG3-AA, Boc-N-amido-PEG3-CH2COOH, t-boc-N-

amido-PEG3-acetic acid, Boc-11-amino-3,6,9-trioxaundecanoic acid[3][4]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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